Cas no 1977535-33-3 (3-Nitrophenylhydrazine-)

• Product Name: 3-Nitrophenylhydrazine-
• CAS No: 1977535-33-3
• MF: C₆H₈ClN₃O₂
• MW: 195.555548667908
• CID: 4632339
• PubChem ID: 132285224
• Update Time: 2025-06-08

3-Nitrophenylhydrazine- Chemical and Physical Properties

Names and Identifiers

• 13C6-3-Nitrophenylhydrazine (hydrochloride)
• 13C6-3-Nitrophenylhydrazine
• 13C6-3-Nitrophenylhydrazine hydrochloride (13C6-3-NPH)
• 3-Nitrophenylhydrazine-
• CS-0129249
• 13C6-3-NPH
• MS-23058
• (3-nitro(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)hydrazine;hydrochloride
• (3-nitrophenyl-1,2,3,4,5,6-13C6)hydrazine,monohydrochloride
• 1977535-33-3
• PD043992
• (3-Nitrophenyl-1,2,3,4,5,6-13C6)hydrazine hydrochloride
• 3-Nitrophenylhydrazine-13C6 (hydrochloride)
• HY-133689AS
• 3-Nitrophenylhydrazine-13C6 hydrochloride

• Inchi： 1S/C6H7N3O2.ClH/c7-8-5-2-1-3-6(4-5)9(10)11;/h1-4,8H,7H2;1H/i1+1,2+1,3+1,4+1,5+1,6+1;
• InChI Key： BKOYKMLGFFASBG-BVNCJLROSA-N
• SMILES： [13C]1(=[13CH][13C](NN)=[13CH][13CH]=[13CH]1)[N+](=O)[O-].Cl

Computed Properties

• Exact Mass: 195.0506332g/mol
• Monoisotopic Mass: 195.0506332g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9Ų

Additional information on 3-Nitrophenylhydrazine-

Introduction to 3-Nitrophenylhydrazine (CAS No. 1977535-33-3)

3-Nitrophenylhydrazine, with the chemical formula C₆H₆N₂O₂ and CAS number 1977535-33-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic aromatic derivative has garnered considerable attention due to its versatile applications in synthetic chemistry, particularly in the preparation of hydrazones, which are crucial intermediates in drug development. The nitro group and hydrazine moiety present in its structure endow it with unique reactivity, making it a valuable tool for chemists exploring novel molecular architectures.

The synthesis of 3-Nitrophenylhydrazine typically involves the nitration of phenylhydrazine followed by purification steps to ensure high yield and purity. The presence of the nitro group enhances electrophilic aromatic substitution reactions, allowing for further functionalization at different positions on the aromatic ring. This property is particularly useful in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological effects.

In recent years, 3-Nitrophenylhydrazine has been extensively studied for its role in generating hydrazones from carbonyl compounds. These hydrazones serve as key intermediates in the synthesis of various therapeutic agents, including antihypertensive and anti-inflammatory drugs. The reactivity of the hydrazine group allows for facile condensation with aldehydes and ketones, forming stable hydrazones that can be further modified to produce more complex molecules.

One of the most notable applications of 3-Nitrophenylhydrazine is in the detection and quantification of reducing sugars through its reaction with aldehydes and ketones to form osazones. This reaction is widely used in biochemical assays due to its high sensitivity and specificity. The nitro group also influences the electronic properties of the molecule, making it useful in photochemical studies and as a precursor for more complex photoactive compounds.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 3-Nitrophenylhydrazine under various conditions with greater accuracy. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a foundation for rational drug design. These computational approaches are complemented by experimental investigations, which have confirmed the structural integrity and reactivity of 3-Nitrophenylhydrazine under controlled conditions.

The pharmaceutical industry has shown particular interest in 3-Nitrophenylhydrazine due to its potential as a building block for novel therapeutics. Researchers are exploring its derivatives as candidates for treating neurological disorders, infectious diseases, and metabolic conditions. The ability to modify its structure while retaining key pharmacophoric elements makes it an attractive candidate for further development.

In addition to its pharmaceutical applications, 3-Nitrophenylhydrazine has found utility in materials science. Its ability to form coordination complexes with transition metals has led to investigations into its use as a ligand in catalytic systems. These complexes exhibit interesting electronic properties that could be exploited in the development of new materials with enhanced functionality.

The environmental impact of using 3-Nitrophenylhydrazine is also a subject of interest. While it is not classified as a hazardous substance, proper handling and disposal protocols must be followed to minimize environmental exposure. Researchers are working on green chemistry approaches to improve the sustainability of its synthesis and application, ensuring that future uses are both efficient and environmentally responsible.

The future prospects for 3-Nitrophenylhydrazine are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of molecular interactions deepens, so too does our ability to harness this compound's potential. Whether through drug discovery or materials science, 3-Nitrophenylhydrazine (CAS No. 1977535-33-3) continues to play a pivotal role in advancing chemical research and innovation.